Cas no 2648940-88-7 (rac-methyl 1-(1s,4s)-4-aminocyclohexyl-1H-1,2,3-triazole-4-carboxylate hydrochloride, cis)

• Product Name: rac-methyl 1-(1s,4s)-4-aminocyclohexyl-1H-1,2,3-triazole-4-carboxylate hydrochloride, cis
• CAS No: 2648940-88-7
• MF: C₁₀H₁₇ClN₄O₂
• MW: 260.720580816269
• MDL: MFCD34167956
• CID: 5644002
• PubChem ID: 155973318
• Update Time: 2025-07-23

rac-methyl 1-(1s,4s)-4-aminocyclohexyl-1H-1,2,3-triazole-4-carboxylate hydrochloride, cis Chemical and Physical Properties

Names and Identifiers

• methyl 1-[(1s,4s)-4-aminocyclohexyl]-1H-1,2,3-triazole-4-carboxylate hydrochloride, cis
• rac-methyl 1-(1s,4s)-4-aminocyclohexyl-1H-1,2,3-triazole-4-carboxylate hydrochloride, cis

• MDL： MFCD34167956
• Inchi： 1S/C10H16N4O2.ClH/c1-16-10(15)9-6-14(13-12-9)8-4-2-7(11)3-5-8;/h6-8H,2-5,11H2,1H3;1H/t7-,8+;
• InChI Key： SXSJRMLABLVZMD-KVZVIFLMSA-N
• SMILES： C(C1N=NN([C@H]2CC[C@@H](N)CC2)C=1)(=O)OC.Cl

Additional information on rac-methyl 1-(1s,4s)-4-aminocyclohexyl-1H-1,2,3-triazole-4-carboxylate hydrochloride, cis

Introduction to Rac-Methyl 1-(1S,4S)-4-Aminocyclohexyl-1H-1,2,3-Triazole-4-Carboxylate Hydrochloride, Cis (CAS No. 2648940-88-7)

Rac-methyl 1-(1S,4S)-4-aminocyclohexyl-1H-1,2,3-triazole-4-carboxylate hydrochloride, cis, is a meticulously crafted compound with significant implications in the field of pharmaceutical research and development. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2648940-88-7, has garnered attention due to its structural complexity and potential therapeutic applications.

The molecular structure of rac-methyl 1-(1S,4S)-4-aminocyclohexyl-1H-1,2,3-triazole-4-carboxylate hydrochloride, cis, features a cyclohexyl backbone with an amine substituent at the 4-position and a triazole ring linked to the carboxylate group. This configuration not only contributes to its unique chemical properties but also opens up possibilities for diverse biological interactions. The stereochemistry specified by the (1S,4S) configuration ensures that the compound maintains a specific three-dimensional arrangement, which is crucial for its biological activity.

In recent years, there has been a growing interest in heterocyclic compounds due to their versatile applications in drug design. The triazole ring in this molecule is particularly noteworthy, as it is known for its stability and ability to participate in hydrogen bonding interactions. These characteristics make it an attractive scaffold for developing new pharmaceutical agents. Furthermore, the presence of the amine group provides a site for further functionalization, allowing researchers to tailor the compound's properties to specific needs.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various biochemical assays and in vitro studies. This solubility profile is essential for its application in high-throughput screening (HTS) platforms and other pharmacological investigations where rapid dissolution and stable solution are required.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions. By leveraging molecular docking studies, researchers can better understand how rac-methyl 1-(1S,4S)-4-aminocyclohexyl-1H-1,2,3-triazole-4-carboxylate hydrochloride interacts with biological targets such as enzymes and receptors. These studies have shown that the compound has the potential to modulate key signaling pathways involved in inflammation and immune response.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as chiral resolution and asymmetric synthesis are critical in achieving the desired stereochemical configuration. The development of efficient synthetic routes not only facilitates laboratory-scale production but also paves the way for large-scale manufacturing if future clinical trials prove successful.

One of the most promising areas of research involving rac-methyl 1-(1S,4S)-4-aminocyclohexyl-1H-1,2,3-triazole-4-carboxylate hydrochloride is its potential as an anti-inflammatory agent. In preclinical studies, the compound has demonstrated ability to inhibit key pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings are particularly intriguing given the rising prevalence of chronic inflammatory diseases worldwide. The mechanism of action likely involves modulation of transcription factors such as NF-kB, which play a central role in inflammatory responses.

Another area of interest is the compound's potential application in oncology research. Preliminary data suggest that rac-methyl 1-(1S,4S)-4-aminocyclohexyl-1H-1,2,3-triazole-4-carboxylate hydrochloride can interfere with pathways involved in tumor growth and survival. Specifically, it has shown promise in inhibiting tyrosine kinases that are overexpressed in certain cancer types. Further investigation into its antitumor properties could lead to novel therapeutic strategies for combating cancer.

The compound's structural features also make it a valuable tool for studying protein-protein interactions. The triazole ring can serve as a binding moiety that interacts with specific residues on target proteins. This property allows researchers to develop probes that can be used to dissect complex signaling networks within cells. Such insights are crucial for understanding disease mechanisms and identifying new drug targets.

In conclusion, rac-methyl 1-(1S,4S)-4-aminocyclohexyl-1H-1,2,3-triazole-4-carboxylate hydrochloride, cis, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a key candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing some of the most pressing health challenges of our time.